Cas no 1702762-67-1 (1-methoxy-3-methylcyclobutane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 1-methoxy-3-methylcyclobutane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 1702762-67-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD30336557
• CID: 5617594
• PubChem ID: 103565779
• Update Time: 2025-11-03

1-methoxy-3-methylcyclobutane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1702762-67-1
• EN300-2908118
• Z1847086517
• 1-methoxy-3-methylcyclobutane-1-carboxylic acid
• SCHEMBL19360779
• Cyclobutanecarboxylic acid, 1-methoxy-3-methyl-
• 1-methoxy-3-methylcyclobutane-1-carboxylic acid, Mixture of diastereomers

• MDL： MFCD30336557
• Inchi： 1S/C7H12O3/c1-5-3-7(4-5,10-2)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： BSKLUKABMMZNPY-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 227.7±23.0 °C(Predicted)
• pka: 3.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-methoxy-3-methylcyclobutane-1-carboxylic acid, Mixture of diastereomers

Research Brief on 1-Methoxy-3-methylcyclobutane-1-carboxylic Acid (Mixture of Diastereomers) and Its Relevance to CAS 1702762-67-1

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 1-methoxy-3-methylcyclobutane-1-carboxylic acid, a mixture of diastereomers, as a versatile intermediate in drug discovery and development. This compound, associated with CAS number 1702762-67-1, has garnered attention due to its unique structural properties and potential applications in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

The synthesis of 1-methoxy-3-methylcyclobutane-1-carboxylic acid has been optimized in recent studies to improve yield and stereoselectivity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enantioselective cyclization, to achieve high purity and diastereomeric control. These methodological improvements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications. The compound's structural features, such as the cyclobutane ring and methoxy group, contribute to its stability and reactivity, making it a valuable building block for complex molecules.

In the context of medicinal chemistry, 1-methoxy-3-methylcyclobutane-1-carboxylic acid has been explored as a precursor for the development of protease inhibitors and anti-inflammatory agents. Recent in vitro studies have demonstrated its efficacy in modulating key enzymatic pathways, particularly those involved in inflammatory responses. For instance, derivatives of this compound have shown promising activity against cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest potential applications in treating chronic inflammatory conditions.

Furthermore, the compound's relevance to CAS 1702762-67-1 extends to its role in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. Researchers have utilized its stereochemical diversity to design catalysts that enhance the enantioselectivity of synthetic transformations. This application is particularly valuable in the production of enantiomerically pure pharmaceuticals, where stereochemistry plays a crucial role in drug efficacy and safety. Recent publications have highlighted the compound's utility in the synthesis of beta-lactam antibiotics and other bioactive molecules.

Despite these advancements, challenges remain in the large-scale production and purification of 1-methoxy-3-methylcyclobutane-1-carboxylic acid. Issues such as diastereomeric separation and cost-effective synthesis routes are areas of active research. Recent efforts have focused on green chemistry approaches, including biocatalysis and solvent-free reactions, to address these challenges. These innovations not only improve sustainability but also align with regulatory requirements for pharmaceutical manufacturing.

In conclusion, 1-methoxy-3-methylcyclobutane-1-carboxylic acid (Mixture of diastereomers) and its association with CAS 1702762-67-1 represent a promising area of research in chemical biology and medicinal chemistry. Its structural versatility, combined with recent methodological advancements, positions it as a key intermediate for drug discovery and asymmetric synthesis. Future studies should focus on expanding its applications, optimizing synthetic routes, and exploring its biological activities in greater detail. This research brief underscores the compound's potential to contribute to the development of next-generation therapeutics and catalytic systems.